Pyrimidine deoxyribonucleoside monophosphates
Pyrimidine Deoxyribonucleoside Monophosphates are essential components of the purine and pyrimidine nucleotide biosynthesis pathways, playing a critical role in DNA replication, transcription, and repair. These compounds consist of a pyrimidine ring (usually thymidine or cytidine) covalently linked to a deoxyribose sugar molecule and further attached to a phosphate group at the 5′-position of the sugar. They serve as immediate precursors for nucleotide synthesis in cells, ensuring proper genetic information transfer during cell division.
These monophosphates are synthesized enzymatically from their respective deoxynucleosides and are crucial intermediates in metabolic pathways. Their biological importance is underscored by their involvement in various physiological processes, including the regulation of gene expression and the maintenance of genomic integrity. Due to their unique role in nucleotide metabolism, these compounds are often studied for their potential therapeutic applications in treating genetic disorders and cancers associated with abnormal DNA replication or repair mechanisms.

Structure | Chemical Name | CAS | MF |
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[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate | 1032-65-1 | C9H14N3O7P |
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5'-Cytidylic acid,2'-deoxy-, monomethyl ester (9CI) | 14522-24-8 | C10H16N3O7P |
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5-Iodo-2'-deoxyuridine-5'-monophosphate | 1763-02-6 | C9H12IN2O8P |
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5'-Thymidylic acid,dipropyl ester (9CI) | 130752-95-3 | C16H27N2O8P |
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Brivudine 5'-Monophosphate | 80860-82-8 | C11H14BrN2O8P |
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5-Bromo-2’-deoxyuridine-5’-monophosphate Sodium Salt | 51432-32-7 | C9H10BrN2Na2O8P |
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5'-CYTIDYLIC ACID, 2'-DEOXY-2'-FLUORO- | 63541-62-8 | C9H13FN3O7P |
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2'-Deoxy-2'-Fluorouridine 5'-(Dihydrogen Phosphate) | 50270-97-8 | C9H12FN2O8P |
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5'-Thymidylic Acid Hydrate Disodium Salt | 33430-62-5 | C10H13N2Na2O8P |
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5'-Thymidylic acid,mono(4-nitrophenyl) ester, monosodium salt (9CI) | 98179-10-3 | C16H18N3NaO10P |
Related Literature
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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Yue Jin,Liang Song,Dali Wang,Feng Qiu,Deyue Yan,Bangshang Zhu Soft Matter, 2012,8, 10017-10025
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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